2-(4-Ethylpiperazin-1-yl)acetic acid dihydrochloride

• Molecular Formula: C8H18Cl2N2O2
• Molecular Weight: 245.14 g/mol
• IUPAC Name: 2-(4-ethylpiperazin-1-yl)acetic acid;dihydrochloride
• InChI: InChI=1S/C8H16N2O2.2ClH/c1-2-9-3-5-10(6-4-9)7-8(11)12;;/h2-7H2,1H3,(H,11,12);2*1H
• InChI Key: IYDGEZQORQWKJY-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC(=O)O.Cl.Cl

Description

2-(4-Ethylpiperazin-1-yl)acetic acid dihydrochloride is a piperazine derivative with an ethyl substituent on the piperazine ring and an acetic acid moiety. The dihydrochloride salt enhances solubility and stability, making it suitable for pharmaceutical synthesis. This compound is primarily utilized as an intermediate in the preparation of more complex molecules, such as the acetamide derivative described in , which is used in targeted therapies . Its molecular formula is C₈H₁₆N₂O₂·2HCl, with a molecular weight of approximately 318.07 g/mol (base: 172.23 g/mol + 72.92 g/mol for 2HCl).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Ethylpiperazin-1-yl)acetic acid dihydrochloride typically involves the reaction of 4-ethylpiperazine with chloroacetic acid. The reaction is carried out in an aqueous medium, and the product is isolated as a dihydrochloride salt. The reaction conditions often include:

Temperature: Room temperature to slightly elevated temperatures.

Solvent: Water or an aqueous solution.

Catalyst: None required, but sometimes a base like sodium hydroxide is used to neutralize the hydrochloric acid formed during the reaction.

Industrial Production Methods

In an industrial setting, the production of 2-(4-Ethylpiperazin-1-yl)acetic acid dihydrochloride may involve continuous flow reactors to ensure consistent quality and yield. The process parameters are optimized to maximize the efficiency of the reaction and minimize the formation of by-products.

Chemical Reactions Analysis

Types of Reactions

2-(4-Ethylpiperazin-1-yl)acetic acid dihydrochloride can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the chlorine atoms are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like amines, thiols, and alcohols can be used under basic or acidic conditions.

Major Products Formed

Oxidation: N-oxides of 2-(4-Ethylpiperazin-1-yl)acetic acid.

Reduction: Amine derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-(4-Ethylpiperazin-1-yl)acetic acid dihydrochloride has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential effects on biological systems, particularly in the modulation of neurotransmitter receptors.

Medicine: Investigated for its potential therapeutic effects, including its role as a GABA-B receptor agonist.

Industry: Utilized in the development of new pharmaceuticals and chemical products.

Mechanism of Action

The mechanism of action of 2-(4-Ethylpiperazin-1-yl)acetic acid dihydrochloride involves its interaction with specific molecular targets, such as GABA-B receptors. By binding to these receptors, the compound can modulate neurotransmitter release and neuronal excitability. This interaction can lead to various physiological effects, including sedation, muscle relaxation, and anxiolysis.

Comparison with Similar Compounds

Structural and Functional Differences

The following table summarizes key structural analogs and their properties:

Compound Name	Substituent(s) on Piperazine	Molecular Formula (Salt)	Molecular Weight (g/mol)	Primary Application	Key Reference(s)
2-(4-Ethylpiperazin-1-yl)acetic acid dihydrochloride	Ethyl	C₈H₁₆N₂O₂·2HCl	318.07	Pharmaceutical intermediate
Cetirizine dihydrochloride	(4-Chlorophenyl)phenylmethyl	C₂₁H₂₅ClN₂O₃·2HCl	461.8	Antihistamine (allergies)
Levocetirizine dihydrochloride	(R)-(4-Chlorophenyl)phenylmethyl	C₂₁H₂₅ClN₂O₃·2HCl	461.81	Enantiomer of Cetirizine
4-[2-(Fmoc-amino)ethyl]-1-piperazineacetic acid dihydrochloride	Fmoc-protected aminoethyl	C₂₃H₂₈N₃O₅·2HCl	514.39	Peptide synthesis
2-(Piperazin-1-yl)acetic acid ethyl ester dihydrochloride	Ethyl ester	C₈H₁₆N₂O₂·2HCl	245.15 (base) + 72.92	Solubility-modifying derivative

Key Observations:

Substituent Impact: The ethyl group in 2-(4-Ethylpiperazin-1-yl)acetic acid dihydrochloride provides minimal steric hindrance, favoring its role as a synthetic intermediate. In contrast, the bulky (4-chlorophenyl)phenylmethyl group in Cetirizine and Levocetirizine enhances H1-receptor selectivity, critical for antihistamine activity . The Fmoc-protected aminoethyl group in 4-[2-(Fmoc-amino)ethyl]-1-piperazineacetic acid dihydrochloride facilitates its use in solid-phase peptide synthesis, where protecting groups are essential .

Pharmacological Activity :

• Cetirizine and Levocetirizine dihydrochlorides are second-generation antihistamines with proven efficacy in allergic rhinitis and urticaria . Their large aromatic substituents improve receptor binding and reduce central nervous system penetration, minimizing sedation .
• The target compound lacks these therapeutic properties due to its simpler structure but serves as a precursor in drug development .

Physicochemical Properties :

• Solubility : Dihydrochloride salts generally improve aqueous solubility. However, Cetirizine’s higher molecular weight and lipophilic substituents may reduce solubility compared to the target compound, impacting bioavailability .
• Stability : The Fmoc derivative is sensitive to basic conditions due to its labile protecting group, whereas Cetirizine and the target compound exhibit greater stability under physiological conditions .

Impurity Profiles

• Cetirizine dihydrochloride impurities include ester derivatives (e.g., 2-hydroxypropyl esters) formed during synthesis .
• The target compound’s simpler structure may generate fewer impurities, though ethyl ester byproducts (similar to ) could arise during esterification steps .